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Compound of Interest

N-methyl-N-
Compound Name:
(methylsulfonyl)glycine

Cat. No.: B186531

An In-depth Technical Guide to N-methyl-N-(methylsulfonyl)glycine: Synthesis, Properties,
and Potential Applications

Abstract

N-methyl-N-(methylsulfonyl)glycine, a derivative of the amino acid sarcosine, is a compound
of interest within the broader class of N-substituted amino acids. While a detailed historical
record of its specific discovery is not readily available in peer-reviewed literature, its chemical
structure suggests potential applications in medicinal chemistry and drug development. This
guide provides a comprehensive overview of its physicochemical properties, outlines plausible
synthetic routes based on established organic chemistry principles, and explores potential
biological activities by drawing parallels with structurally related compounds. This document is
intended for researchers, scientists, and professionals in drug development seeking a
foundational understanding of this molecule.

Introduction

N-methyl-N-(methylsulfonyl)glycine (CAS Number: 115665-52-6) is a chemical entity that
combines the structural features of N-methylglycine (sarcosine) with a methylsulfonyl group
attached to the nitrogen atom. Sarcosine itself is a naturally occurring amino acid derivative
involved in various biological processes. The addition of a methylsulfonyl group can
significantly alter the molecule's physicochemical properties, such as its acidity, lipophilicity,
and metabolic stability, thereby potentially modulating its biological activity. While specific
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research on N-methyl-N-(methylsulfonyl)glycine is limited, the broader class of sulfonamide-
containing compounds and N-acylamino acids has been extensively studied, revealing a wide
range of therapeutic applications.

Physicochemical Properties

A summary of the key physicochemical properties of N-methyl-N-(methylsulfonyl)glycine is
presented in Table 1. These properties are crucial for understanding its behavior in biological
systems and for the design of potential drug formulations.

Table 1: Physicochemical Properties of N-methyl-N-(methylsulfonyl)glycine

Property Value Source
CAS Number 115665-52-6 [1][2][3]
Molecular Formula CaHoNO4S [1][2]14]
Molecular Weight 167.18 g/mol [1112114]
2-
IUPAC Name (methyl(methylsulfonyl)amino) [1]
acetic acid
Appearance Solid (predicted) General knowledge

) Typically 295% (as supplied
Purity _ (2]
commercially)

Synthesis and Experimental Protocols

While a specific, originally reported synthesis for N-methyl-N-(methylsulfonyl)glycine is not
documented in readily accessible literature, its structure lends itself to established synthetic
methodologies for the formation of N-substituted sulfonamides and the alkylation of amino
acids. Two plausible synthetic routes are detailed below.

Route 1: N-methylation of N-(methylsulfonyl)glycine

This approach involves the initial synthesis of N-(methylsulfonyl)glycine followed by methylation
of the sulfonamide nitrogen.
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Experimental Protocol:

e Step 1: Synthesis of N-(methylsulfonyl)glycine:

[¢]

Glycine is dissolved in an aqueous solution of a suitable base, such as sodium hydroxide,
at a low temperature (e.g., 0-5 °C).

Methanesulfonyl chloride is added dropwise to the stirred solution while maintaining the
low temperature and basic pH.

The reaction mixture is allowed to warm to room temperature and stirred until the reaction
is complete (monitored by TLC or LC-MS).

The solution is acidified with a mineral acid (e.g., HCI) to precipitate the N-
(methylsulfonyl)glycine product.

The product is collected by filtration, washed with cold water, and dried.

o Step 2: N-methylation:

N-(methylsulfonyl)glycine is dissolved in a suitable aprotic polar solvent, such as
dimethylformamide (DMF).

A strong base, such as sodium hydride (NaH), is added portion-wise at 0 °C to
deprotonate the sulfonamide nitrogen.

A methylating agent, such as methyl iodide (CHsl), is added, and the reaction mixture is
stirred at room temperature until completion.

The reaction is quenched with water, and the product is extracted with an organic solvent.

The organic layer is washed, dried, and concentrated to yield N-methyl-N-
(methylsulfonyl)glycine.

Route 2: N-sulfonylation of Sarcosine (N-methylglycine)

This alternative route begins with the readily available N-methylglycine (sarcosine).
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Experimental Protocol:

e Sarcosine is dissolved in an agueous basic solution (e.g., sodium hydroxide) at a reduced
temperature (0-5 °C).

o Methanesulfonyl chloride is added slowly to the stirred solution, with careful control of
temperature and pH.

e The mixture is stirred and allowed to warm to room temperature until the starting material is
consumed.

e The reaction mixture is then acidified to precipitate the final product, N-methyl-N-
(methylsulfonyl)glycine.

e The product is isolated by filtration, washed, and dried.
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Route 2: N-sulfonylation of Sarcosine
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Caption: Plausible synthetic routes to N-methyl-N-(methylsulfonyl)glycine.

Potential Biological Activity and Signaling Pathways

Due to the lack of specific biological data for N-methyl-N-(methylsulfonyl)glycine, its
potential activities can be inferred from structurally similar molecules.

Glycine Transporter (GlyT) Inhibition

N-substituted glycine derivatives are known to interact with glycine transporters. For instance,
the sarcosine derivative N[3-(4'-fluorophenyl)-3-(4'-phenylphenoxy)propyl]sarcosine is a potent
and selective inhibitor of GlyT1. Inhibition of GlyT1 increases the concentration of glycine in the

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b186531?utm_src=pdf-body-img
https://www.benchchem.com/product/b186531?utm_src=pdf-body
https://www.benchchem.com/product/b186531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

synaptic cleft, which can potentiate the activity of N-methyl-D-aspartate (NMDA) receptors. This
mechanism is a target for therapeutic intervention in central nervous system disorders. It is
plausible that N-methyl-N-(methylsulfonyl)glycine could exhibit activity at glycine
transporters.
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Caption: Potential mechanism of action via GlyT1 inhibition.

Sulfonamide-Based Enzyme Inhibition

The sulfonamide moiety is a well-known pharmacophore present in a variety of drugs, including
diuretics, anticonvulsants, and antibiotics. These compounds often act as enzyme inhibitors.
For example, some sulfonamides inhibit carbonic anhydrase or dihydropteroate synthase. The
presence of the methylsulfonyl group in N-methyl-N-(methylsulfonyl)glycine suggests that it
could be investigated as an inhibitor for various enzymes.

Conclusion
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N-methyl-N-(methylsulfonyl)glycine is a compound with a chemical structure that suggests
potential for biological activity, likely as a modulator of amino acid transporters or as an enzyme
inhibitor. While its specific history and discovery are not well-documented, established synthetic
methods can be readily applied for its preparation. Further research is warranted to elucidate
its pharmacological profile and to explore its potential therapeutic applications. This guide
provides a foundational framework for scientists and researchers to begin their investigation
into this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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